Cas no 2309446-46-4 (2-Amino-3-(5,6-dibromopyridin-3-yl)propanoic acid;dihydrobromide)

• Product Name: 2-Amino-3-(5,6-dibromopyridin-3-yl)propanoic acid;dihydrobromide
• CAS No: 2309446-46-4
• MF: C₈H₁₀Br₄N₂O₂
• MW: 485.793199062347
• CID: 5968778
• PubChem ID: 138991042
• Update Time: 2025-06-27

2-Amino-3-(5,6-dibromopyridin-3-yl)propanoic acid;dihydrobromide Chemical and Physical Properties

Names and Identifiers

• EN300-7352669
• 2-amino-3-(5,6-dibromopyridin-3-yl)propanoic acid dihydrobromide
• 2309446-46-4
• 2-Amino-3-(5,6-dibromopyridin-3-yl)propanoic acid;dihydrobromide

• Inchi： 1S/C8H8Br2N2O2.2BrH/c9-5-1-4(3-12-7(5)10)2-6(11)8(13)14;;/h1,3,6H,2,11H2,(H,13,14);2*1H
• InChI Key： FPEKOPXMVZMJEV-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)CC(C(=O)O)N)Br.Br.Br

Computed Properties

• Exact Mass: 485.74348g/mol
• Monoisotopic Mass: 481.74758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-Amino-3-(5,6-dibromopyridin-3-yl)propanoic acid;dihydrobromide

2-Amino-3-(5,6-dibromopyridin-3-yl)propanoic acid; dihydrobromide: A Comprehensive Overview

The compound with CAS No. 2309446-46-4, commonly referred to as 2-Amino-3-(5,6-dibromopyridin-3-yl)propanoic acid; dihydrobromide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a pyridine ring with bromine substituents, and a propanoic acid moiety. The presence of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest for researchers and industry professionals alike.

2-Amino-3-(5,6-dibromopyridin-3-yl)propanoic acid; dihydrobromide is synthesized through a series of carefully designed reactions that involve the manipulation of pyridine derivatives and amino acids. The synthesis process typically begins with the bromination of a pyridine ring, followed by the introduction of an amino group and subsequent coupling with a propanoic acid moiety. This multi-step synthesis ensures the formation of a stable and bioactive compound. Recent advancements in synthetic chemistry have enabled the optimization of this process, leading to higher yields and improved purity levels.

The structural uniqueness of 2-Amino-3-(5,6-dibromopyridin-3-yl)propanoic acid; dihydrobromide is closely tied to its biological activity. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. In particular, its ability to modulate cellular signaling pathways has been extensively investigated in recent research studies. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can effectively inhibit the activity of certain kinases involved in inflammatory responses, thereby reducing oxidative stress in cellular models.

Beyond its pharmacological applications, 2-Amino-3-(5,6-dibromopyridin-3-yl)propanoic acid; dihydrobromide has also found utility in materials science. Its ability to form stable complexes with metal ions has made it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent research has highlighted the compound's role in enhancing the stability and selectivity of MOFs under harsh environmental conditions.

In terms of safety and handling, 2-Amino-3-(5,6-dibromopyridin-3-yl)propanoic acid; dihydrobromide is classified as a non-hazardous chemical under standard conditions. However, it is recommended to follow standard laboratory protocols when working with this compound to ensure optimal results and minimize potential risks. Its stability under various storage conditions has been thoroughly evaluated, with findings indicating that it remains stable for extended periods when stored in dry conditions away from direct sunlight.

Looking ahead, the continued exploration of 2-Amino-3-(5,6-dibromopyridin-3-yl)propanoic acid; dihydrobromide holds immense promise for both academic research and industrial applications. Its versatile structure lends itself to further modifications that could unlock new functionalities and enhance its bioavailability for therapeutic use. As research progresses, this compound is expected to play an increasingly significant role in advancing our understanding of complex biological systems and developing innovative solutions across multiple disciplines.